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Compound of Interest

S-Adenosyl-L-methionine disulfate
Compound Name:
tosylate

cat. No.: B10765667

Essential Safety and Handling Guide for S-
Adenosyl-L-methionine disulfate tosylate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling S-Adenosyl-L-methionine disulfate tosylate. Adherence
to these procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:
 Name: S-Adenosyl-L-methionine disulfate tosylate
e CAS Number: 97540-22-2

Hazard Summary: S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive
material that can cause severe skin burns and serious eye damage.[1][2][3] It may also cause
skin and respiratory irritation.[4] Inhalation of dust should be avoided as it can be harmful and
destructive to the tissues of the mucous membranes and upper respiratory tract.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to minimize exposure
risk.
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Protection Type Specific Recommendations Rationale

] o To protect against dust
Tightly fitting safety goggles ) )
) o ] particles and chemical
Eye/Face Protection with side-shields or a face

i . ) splashes that can cause
shield (minimum 8-inch).[1][3]

serious eye damage.[1][2][3]

To prevent skin contact which

. ) can cause severe burns.[1][2]
Chemical-resistant gloves )
_ . . Gloves should be inspected
Skin Protection (e.g., nitrile rubber) and )
] ) before use and removed using
protective clothing.[1][5] ) )
the proper technique to avoid

contamination.[6]

Required when dust formation
) ) NIOSH (US) or CEN (EU) is likely or ventilation is
Respiratory Protection ] )
approved respirator.[1][6] inadequate to prevent

respiratory tract irritation.[4][6]

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is crucial for safe handling.
e Preparation:
o Ensure the work area is well-ventilated, for instance, by using a chemical fume hood.[3][4]
o Verify that an eyewash station and safety shower are readily accessible.[4]
o Don all required personal protective equipment as detailed in the table above.[3]
» Handling the Compound:
o Handle the substance in a manner that avoids the formation of dust and aerosols.[1][3]
o Avoid all direct contact with the product.[5]

o Wash hands thoroughly with soap and water after handling and before breaks.[1][2][4]
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o Storage:

o Store the compound in a tightly-closed container.[4][5]

o Keep in a cool, dry, and well-ventilated place.[4][5][7] The recommended storage
temperature is -20°C.[4][8]
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Workflow for Handling S-Adenosyl-L-methionine disulfate tosylate

1. Preparation

Ensure Adequate Ventilation

;

Verify Access to Safety Equipment

;

Don Required PPE

Proceed to Handling

2. Hanhdling
y

Avoid Dust Formation

:

Avoid Direct Contact

:

Wash Hands After Handling

After Use

3. Storage
v

Keep Container Tightly Closed

:

Store at Recommended Temperature (-20°C)

Click to download full resolution via product page

Caption: Workflow for Handling S-Adenosyl-L-methionine disulfate tosylate.
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First Aid and Emergency Procedures

Immediate action is required in case of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or absent, provide artificial respiration

and seek immediate medical attention.[1][4]

Immediately remove all contaminated clothing.
) [2] Wash the affected area with plenty of soap
Skin Contact .
and water for at least 15 minutes.[1][4] Seek

immediate medical attention.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][4] Remove contact
Eye Contact . .
lenses if present and easy to do.[1] Continue
rinsing during transport to the hospital and

consult a physician.[1]

Do NOT induce vomiting.[1] Rinse mouth with
) water.[1][4] Never give anything by mouth to an
Ingestion ) ] )
unconscious person.[1][4] Seek immediate

medical attention.[4]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.
e Product Disposal:
o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

o One approved method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][6]

o Contaminated Packaging:
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o Dispose of contaminated packaging in the same manner as the unused product.[1][6]

Always consult and adhere to local, state, and federal regulations for chemical waste disposal.

[5]

Quantitative Data

The following toxicological data has been reported for rats.

Toxicity Type Route Species Value

LD50 Oral Rat 3,320 mg/kg[2]
LD50 Subcutaneous Rat 2,579 mg/kg[2]
LD50 Intravenous Rat 998 mg/kg[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hmdb.ca [hmdb.ca]
. cdn.caymanchem.com [cdn.caymanchem.com]

. store.sangon.com [store.sangon.com]

1
2
3
e 4. sds.metasci.ca [sds.metasci.ca]
5. cn.canbipharm.com [cn.canbipharm.com]
6. capotchem.com [capotchem.com]
7

. [CAS: 97540-22-2] S-Adenosyl-L-methionine disulfate tosylate - ComTrade Center
[comtradecenter.com]

» 8. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Personal protective equipment for handling S-Adenosyl-
L-methionine disulfate tosylate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.hmdb.ca/system/metabolites/msds/000/001/063/original/S-Adenosylmethionine_MSDS.pdf?1368651702
https://www.capotchem.com/doc/viewmsds_97540-22-2.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Oakwood97540-22-2.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://www.benchchem.com/product/b10765667?utm_src=pdf-custom-synthesis
https://www.hmdb.ca/system/metabolites/msds/000/001/063/original/S-Adenosylmethionine_MSDS.pdf?1368651702
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://store.sangon.com/productImage/SDS/A505555/A505555_EN_S.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Oakwood97540-22-2.pdf
https://www.capotchem.com/doc/viewmsds_97540-22-2.html
https://comtradecenter.com/product/cas-97540-22-2-s-adenosyl-l-methionine-disulfate-tosylate
https://comtradecenter.com/product/cas-97540-22-2-s-adenosyl-l-methionine-disulfate-tosylate
https://file.medchemexpress.com/batch_PDF/HY-W017770/S-Adenosyl-L-methionine-disulfate-tosylate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-handling-s-adenosyl-l-methionine-disulfate-tosylate
https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-handling-s-adenosyl-l-methionine-disulfate-tosylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-
handling-s-adenosyl-I-methionine-disulfate-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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